![molecular formula C18H18F6N2 B1599538 (1S,2S)-(-)-N,N'-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethylenediamine CAS No. 205873-26-3](/img/structure/B1599538.png)
(1S,2S)-(-)-N,N'-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethylenediamine
Overview
Description
“(1S,2S)-(-)-N,N’-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethylenediamine” is a chemical compound with the empirical formula C18H18F6N2 . It has a molecular weight of 376.34 . The compound is typically available in powder form .
Molecular Structure Analysis
The SMILES string representation of the compound is CNC@Hc1cccc(c1)C(F)(F)F)c2cccc(c2)C(F)(F)F
. This provides a way to visualize the compound’s structure using cheminformatics software. The InChI key, which is another form of chemical structure representation, is SBGOGHODWUZHIY-HOTGVXAUSA-N
.
Physical And Chemical Properties Analysis
The compound is a powder with a melting point range of 113-115 °C (lit.) 114-118 °C (lit.) .
Scientific Research Applications
1. Diagnostic Imaging and Radiochemistry
- Complexes of Ga(III) and In(III) radionuclides, which are used in diagnostic imaging, have been studied with different ligands including ethylenediamine derivatives. These ligands have shown high stability constants and promising results in in vivo behavior and biodistribution, relevant to diagnostic imaging applications (Sun et al., 1996).
2. Modeling Enzymatic Functions
- Iron(III) complexes of bis(phenolate) ligands, including ethylenediamine derivatives, have been synthesized as models for intradiol-cleaving catechol dioxygenases. These complexes have been characterized using spectral and electrochemical methods, providing insights into enzymatic functions (Velusamy et al., 2003).
3. Fluorogenic Reagents in Biochemical Analysis
- Certain 1,2-diarylethylenediamines have been investigated for their application as fluorogenic reagents for catecholamines, showing potential for high sensitivity in analytical biochemistry (Umegae et al., 1988).
4. Coordination Chemistry in Metal Complexes
- Studies on transition metal complexes involving organothiophosphorus ligands have included symmetrically substituted ethylenediamines. These complexes, characterized by their electronic and vibration spectra, are relevant to understanding coordination chemistry (Constantinescu et al., 1976).
5. Photopolymerization in Dental Restorations
- N,N'-dimethyl,-N,N'-di(methacryloxy ethyl)-1,6-hexanediamine, a derivative of ethylenediamine, has been synthesized for use in dental resin mixtures, serving both as a diluent and coinitiator. This illustrates the potential application in dental material science and photopolymerization technology (Nie & Bowman, 2002).
6. Therapeutic Applications in Photochemotherapy
- Certain oxo-bridged dimeric Fe(III) complexes with Salen-type ligands, which include ethylenediamine derivatives, have shown potential in photochemotherapy. These complexes bind to human serum albumin and DNA and demonstrate significant photo-enhanced cytotoxicity in cancer cells (Das et al., 2020).
Safety and Hazards
properties
IUPAC Name |
(1S,2S)-N,N'-dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethane-1,2-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F6N2/c1-25-15(11-5-3-7-13(9-11)17(19,20)21)16(26-2)12-6-4-8-14(10-12)18(22,23)24/h3-10,15-16,25-26H,1-2H3/t15-,16-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBGOGHODWUZHIY-HOTGVXAUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C1=CC(=CC=C1)C(F)(F)F)C(C2=CC(=CC=C2)C(F)(F)F)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN[C@@H](C1=CC(=CC=C1)C(F)(F)F)[C@H](C2=CC(=CC=C2)C(F)(F)F)NC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F6N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30426956 | |
Record name | (1S,2S)-N~1~,N~2~-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30426956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
376.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
205873-26-3 | |
Record name | (1S,2S)-N~1~,N~2~-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethane-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30426956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1S,2S)-(-)-N,N'-Dimethyl-1,2-bis[3-(trifluoromethyl)phenyl]ethylenediamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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